Cas no 1428378-60-2 (1-(4-tert-butylbenzoyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine)

• Product Name: 1-(4-tert-butylbenzoyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine
• CAS No: 1428378-60-2
• MF: C₂₁H₂₉N₃OS
• MW: 371.539463758469
• CID: 5367235
• Update Time: 2025-06-14

1-(4-tert-butylbenzoyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• (4-tert-butylphenyl)-[4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidin-1-yl]methanone
• 1-(4-tert-butylbenzoyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine

• Inchi： 1S/C21H29N3OS/c1-21(2,3)18-7-5-17(6-8-18)19(25)24-12-9-16(10-13-24)15-26-20-22-11-14-23(20)4/h5-8,11,14,16H,9-10,12-13,15H2,1-4H3
• InChI Key： GUXQVYNTBXJEDD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(C)(C)C)C=C1)(N1CCC(CSC2N(C)C=CN=2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(4-tert-butylbenzoyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine

Comprehensive Overview of 1-(4-tert-butylbenzoyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine (CAS No. 1428378-60-2)

The compound 1-(4-tert-butylbenzoyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine, identified by its CAS No. 1428378-60-2, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the tert-butylbenzoyl moiety and the imidazole-thioether linkage, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific enzyme systems.

In recent years, the demand for novel piperidine derivatives has surged, driven by their versatility in drug discovery. The incorporation of a sulfanyl methyl group in this compound enhances its reactivity and binding affinity, making it a valuable scaffold for designing targeted therapeutics. This aligns with the growing trend in precision medicine, where molecules like 1-(4-tert-butylbenzoyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine are explored for their selective interactions with biological targets.

One of the most searched questions in the field revolves around the synthetic pathways for such complex molecules. The synthesis of CAS No. 1428378-60-2 typically involves multi-step organic reactions, including amide coupling and thioether formation. These methods are often optimized for yield and purity, catering to the stringent requirements of pharmaceutical applications. Additionally, the compound's solubility and stability under physiological conditions are critical factors that researchers frequently investigate.

The imidazole ring in this compound is a notable feature, as it is a common pharmacophore in many FDA-approved drugs. This has led to increased interest in its structure-activity relationship (SAR) studies. Scientists are keen to understand how modifications to the 1-methyl-1H-imidazol-2-yl group affect the compound's efficacy and selectivity. Such insights are invaluable for the development of next-generation small-molecule inhibitors.

From an industrial perspective, scalability is a key concern. The production of 1-(4-tert-butylbenzoyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine must balance cost-efficiency with environmental sustainability. Green chemistry principles are increasingly applied to minimize waste and reduce the use of hazardous reagents. This resonates with the broader shift toward sustainable synthesis in the chemical industry.

Another hot topic is the compound's potential in neurological research. Preliminary studies suggest that derivatives of piperidine can cross the blood-brain barrier, opening doors for applications in central nervous system (CNS) disorders. While CAS No. 1428378-60-2 is not yet widely studied in this context, its structural analogs have shown promise in modulating neurotransmitter systems.

In summary, 1-(4-tert-butylbenzoyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine represents a fascinating area of research at the intersection of medicinal chemistry and drug development. Its unique architecture and functional groups offer multiple avenues for exploration, from enzyme inhibition to therapeutic targeting. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing biomedical innovation.